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Compound of Interest

Compound Name: 2,2-Dichlorohexane

Cat. No.: B14673609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known toxicological data for various isomers

of dichlorohexane. Due to significant gaps in the available literature for many of these isomers,

this document also draws upon data from related chlorinated hydrocarbons and discusses

potential toxicological profiles based on structure-activity relationships. It is intended to serve

as a resource for researchers and professionals in toxicology and drug development.

Quantitative Toxicity Data
Direct comparative toxicity data for all dichlorohexane isomers is scarce in publicly accessible

literature. Much of the available information is qualitative, derived from safety data sheets that

indicate potential for irritation or other health effects without providing specific quantitative

metrics. The following table summarizes the limited quantitative data found for dichlorohexane

isomers and the closely related 1,2-dichloroethane.
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Isomer CAS Number
LD50 (Oral,
Rat)

LC50
(Inhalation,
Rat)

Other Toxicity
Data

1,6-

Dichlorohexane
2163-00-0 2,675 mg/kg No data available

Causes skin and

eye irritation.[1]

1,2-

Dichloroethane
107-06-2

400 - 1000

mg/kg bw

~4000 mg/m³

(7h) to >49,000

mg/m³ (0.5h)

Considered

harmful after

inhalation and

oral application.

Death is thought

to occur through

CNS and

cardiovascular

depression.[2]

1,2-

Dichlorohexane
2162-92-7 No data available No data available

No toxicity data

available.

1,3-

Dichlorohexane
56375-88-3 No data available No data available

No toxicity data

available.

1,4-

Dichlorohexane
50635-35-3 No data available No data available

No toxicity data

available.

1,5-

Dichlorohexane
24655-63-8 No data available No data available

No toxicity data

available.

2,2-

Dichlorohexane
42131-89-5 No data available No data available

No toxicity data

available.

2,3-

Dichlorohexane
54305-87-2 No data available No data available

No toxicity data

available.

2,5-

Dichlorohexane
13275-18-8 No data available No data available

No toxicity data

available.

3,3-

Dichlorohexane
86525-67-9 No data available No data available

No toxicity data

available.
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Mechanisms of Toxicity and Signaling Pathways
Detailed mechanistic studies and identified signaling pathways for most dichlorohexane

isomers are not readily available. However, based on studies of other chlorinated

hydrocarbons, several potential mechanisms of toxicity can be inferred.

Neurotoxicity: Chlorinated hydrocarbons are known to exert neurotoxic effects.[3] For instance,

isomers of hexachlorocyclohexane have been shown to interact with the GABA-A receptor-

linked chloride channel, leading to either convulsant or depressant effects on the central

nervous system depending on the isomer.[4] It is plausible that dichlorohexane isomers could

exhibit similar neurotoxic mechanisms, with variations in potency and effect based on their

specific structures.

Metabolic Activation and Cytotoxicity: The toxicity of many halogenated hydrocarbons is

dependent on their metabolism, which can produce reactive intermediates. These

intermediates can cause cellular damage through mechanisms such as oxidative stress and

covalent binding to cellular macromolecules. In vitro studies on short-chain chlorinated

hydrocarbons have demonstrated their potential for mutagenicity and genotoxicity, often

influenced by metabolic activation.[5]

The following diagram illustrates a hypothetical signaling pathway for dichlorohexane-induced

cytotoxicity, based on general principles of toxicity for chlorinated hydrocarbons.
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Hypothetical signaling pathway for dichlorohexane-induced cytotoxicity.

Experimental Protocols
Standardized experimental protocols for assessing the toxicity of chemicals like dichlorohexane

isomers are well-established in the field of toxicology. The following provides a general

overview of key experimental methodologies.

Acute Oral Toxicity (LD50):

Test Guideline: OECD Test Guideline 401 (or equivalent).

Principle: A single dose of the test substance is administered orally to a group of

experimental animals (typically rats).

Procedure:

Animals are fasted prior to dosing.

The test substance is administered by gavage.

Animals are observed for a period of at least 14 days for signs of toxicity and mortality.

The LD50, the dose estimated to be lethal to 50% of the animals, is calculated.

Data Collected: Mortality, clinical signs of toxicity, body weight changes, and gross pathology

at necropsy.

Acute Inhalation Toxicity (LC50):

Test Guideline: OECD Test Guideline 403.

Principle: Animals (typically rats) are exposed to the test substance in the air for a defined

period (usually 4 hours).

Procedure:

The test substance is generated as a vapor or aerosol in an inhalation chamber.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14673609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Groups of animals are exposed to different concentrations of the substance.

Animals are observed during and after exposure for signs of toxicity and mortality.

The LC50, the concentration estimated to be lethal to 50% of the animals, is determined.

Data Collected: Mortality, clinical signs, respiratory parameters, body weight, and pathology

of the respiratory tract and other organs.

The following diagram illustrates a general workflow for in vivo toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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